Cas no 309741-57-9 (2-(1,3-benzoxazol-2-ylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide)

• Product Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide
• CAS No: 309741-57-9
• MF: C₁₃H₁₂N₄O₂S₃
• MW: 352.454977989197
• CID: 6447475
• Update Time: 2025-11-06

2-(1,3-benzoxazol-2-ylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzoxazol-2-ylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide
• 2-(benzo[d]oxazol-2-ylthio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide
• Acetamide, 2-(2-benzoxazolylthio)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C13H12N4O2S3/c1-2-20-13-17-16-11(22-13)15-10(18)7-21-12-14-8-5-3-4-6-9(8)19-12/h3-6H,2,7H2,1H3,(H,15,16,18)
• InChI Key： BQRGGNQCZWWTGM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC)S1)(=O)CSC1=NC2=CC=CC=C2O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide

Comprehensive Analysis of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide (CAS No. 309741-57-9)

The compound 2-(1,3-benzoxazol-2-ylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide (CAS No. 309741-57-9) is a heterocyclic organic molecule featuring a unique combination of benzoxazole, thiadiazole, and acetamide moieties. Its intricate structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of sulfur-containing functional groups, such as sulfanyl and thiadiazole, enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in sulfur-rich heterocycles, driven by their versatility in medicinal chemistry. The 1,3,4-thiadiazole scaffold, in particular, is known for its antimicrobial, antiviral, and anticancer properties. Coupled with the benzoxazole ring, this compound exhibits enhanced stability and bioavailability, addressing key challenges in modern drug development. Researchers are actively exploring its potential as a kinase inhibitor or enzyme modulator, aligning with trends in personalized medicine and targeted therapies.

From an industrial perspective, 2-(1,3-benzoxazol-2-ylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide is also investigated for its role in advanced material synthesis. Its electron-rich structure makes it suitable for designing organic semiconductors or photocatalysts, catering to the demand for sustainable energy solutions. Innovations in green chemistry further emphasize the compound’s utility in reducing synthetic waste, a hot topic among environmentally conscious manufacturers.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound’s purity and structural integrity. Quality control protocols ensure its suitability for high-value applications, reflecting the pharmaceutical industry’s stringent standards. Additionally, computational modeling (molecular docking and QSAR) aids in predicting its interactions with biological targets, accelerating the R&D pipeline.

As the scientific community shifts toward AI-driven drug discovery, compounds like 309741-57-9 benefit from machine learning algorithms that optimize synthesis pathways and predict bioactivity. This synergy between traditional chemistry and cutting-edge technology underscores the compound’s relevance in contemporary research. FAQs such as "What are the applications of thiadiazole derivatives?" or "How does benzoxazole enhance drug stability?" frequently appear in academic forums, highlighting public curiosity.

In summary, 2-(1,3-benzoxazol-2-ylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide represents a multifaceted tool for innovators across disciplines. Its dual utility in life sciences and material engineering, combined with eco-friendly potential, positions it as a compound of enduring significance. Ongoing studies will likely uncover further applications, solidifying its role in next-generation scientific breakthroughs.